Cas no 898453-82-2 ((2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide
• CAS No: 898453-82-2
• MF: C₂₂H₁₆ClN₃OS
• MW: 405.899942398071
• CID: 5484073
• Update Time: 2025-07-01

(2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-ylmethyl)prop-2-enamide
• (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide

• Inchi： 1S/C22H16ClN3OS/c23-18-9-2-1-7-16(18)12-13-21(27)26(15-17-8-5-6-14-24-17)22-25-19-10-3-4-11-20(19)28-22/h1-14H,15H2/b13-12+
• InChI Key： CBEDBBHWEOTZGR-OUKQBFOZSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)/C=C/C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide

Introduction to (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide (CAS No. 898453-82-2)

(2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide (CAS No. 898453-82-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide is composed of a benzothiazole moiety, a chlorophenyl group, and a pyridine ring, all connected through a propenamide linkage. The presence of these functional groups imparts the compound with a high degree of structural diversity and chemical reactivity. The benzothiazole moiety is known for its ability to interact with various biological targets, including enzymes and receptors, while the chlorophenyl group contributes to the compound's lipophilicity and stability. The pyridine ring further enhances the compound's pharmacological properties by providing additional sites for hydrogen bonding and π-stacking interactions.

The synthesis of (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide typically involves a multi-step process that combines advanced organic synthesis techniques. One common approach involves the condensation of 1,3-benzothiazole with an appropriate chloroaryl aldehyde followed by the addition of a pyridine derivative. Recent studies have explored alternative synthetic routes to improve the yield and purity of the final product. For instance, researchers at the University of California have developed a novel one-pot synthesis method that significantly reduces reaction time and enhances overall efficiency.

In terms of biological activities, (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide has demonstrated potent inhibitory effects on various enzymes and receptors involved in neurological disorders. Studies have shown that this compound effectively inhibits monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for the treatment of depression and Parkinson's disease. Additionally, research conducted at Harvard Medical School has revealed that (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines.

Beyond its neurological applications, (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings have led to ongoing clinical trials to evaluate its efficacy and safety in human patients.

The pharmacokinetic properties of (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide

Safety studies have indicated that (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-yl)methylprop-2-enamide is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further preclinical and clinical studies are necessary to fully assess its safety profile and long-term effects.

In conclusion, (2E)-N-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)-N-(pyridin-2-y l)methylprop - 7 - enamide (CAS No. 898453 - 87 - 7) represents a promising lead compound in the development of novel therapeutics for neurological disorders and cancer. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for improving patient outcomes in various medical conditions.